(4Z)-4-{[(2,4-dimethoxyphenyl)amino]methylidene}-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one

• IUPAC Name: 4-[(2,4-dimethoxyphenyl)iminomethyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C19H19N3O3/c1-13-16(19(23)22(21-13)14-7-5-4-6-8-14)12-20-17-10-9-15(24-2)11-18(17)25-3/h4-12,21H,1-3H3
• InChI Key: PNGIBWTYDZFNBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

(4Z)-4-{[(2,4-dimethoxyphenyl)amino]methylidene}-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one is a useful research compound. Its molecular formula is C19H19N3O3 and its molecular weight is 337.379. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized and characterized using various techniques including UV-vis, FT-IR, 1H and 13C NMR spectroscopy, and X-ray crystallography. Studies on tautomeric equilibria in solutions have been conducted, providing insights into its chemical behavior (Hayvalı et al., 2010).

Transformation into Other Compounds

• It can be transformed with N- and C-nucleophiles into various derivatives. These derivatives have been shown to cyclize under certain conditions, demonstrating the compound's versatility in chemical reactions (Stanovnik et al., 2003).

Tautomerism and Crystal Structure

• The study of NH-pyrazoles, including compounds similar to the one , has revealed important information about their tautomerism in solution and solid state, contributing to understanding their structural properties (Cornago et al., 2009).

Binding Interactions and Inhibitory Action

• Research has explored the binding interactions of similar compounds with human receptors, providing insights into their potential inhibitory actions, which could be relevant for pharmaceutical applications (Nayak & Poojary, 2019).

Photophysical Properties

• The effects of solvent structure and polarity on the photophysical properties of new pyrazoline derivatives of this compound have been studied. This research is significant for understanding the solvatochromic behavior and quantum yields, which are crucial in the field of photochemistry (Şenol et al., 2020).

Antibacterial and Anticancer Activities

• Some derivatives of the compound have been shown to exhibit strong antibacterial activities, which could be explored for potential medical applications (Zhang, 2011). Additionally, certain Schiff base compounds derived from it have demonstrated potential as antibacterial agents (Liu et al., 2012).

Photochromic and Molecular Switching Behaviour

• The photochromic properties of Schiff base-containing pyrazolone ring compounds have been investigated, revealing potential for applications in molecular switching based on UV absorption spectra (Surati & Shah, 2015).